Cas no 1518887-96-1 (1-(3-methylthiophen-2-yl)cyclopropylmethanol)

• Product Name: 1-(3-methylthiophen-2-yl)cyclopropylmethanol
• CAS No: 1518887-96-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5848340
• PubChem ID: 23176634
• Update Time: 2024-01-13

1-(3-methylthiophen-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylthiophen-2-yl)cyclopropylmethanol
• 1518887-96-1
• [1-(3-methylthiophen-2-yl)cyclopropyl]methanol
• EN300-1813054

• Inchi： 1S/C9H12OS/c1-7-2-5-11-8(7)9(6-10)3-4-9/h2,5,10H,3-4,6H2,1H3
• InChI Key： XZJZTHCYMPADHX-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(CO)CC1

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds